Cas no 67915-02-0 (3-4-(Acetyl)piperazin-1-ylphenol)

• Product name: 3-4-(Acetyl)piperazin-1-ylphenol
• CAS No: 67915-02-0
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• CID: 502447
• PubChem ID: 12854852

3-4-(Acetyl)piperazin-1-ylphenol Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[4-(3-hydroxyphenyl)-1-piperazinyl]-
• 1-ACETYL-4-(4-HYDROXYPHENYL)PIPERAZINE
• 1-[4-(3-Hydroxyphenyl)-1-piperazinyl]ethanone
• 1-acetyl-4-(3-hydroxyphenyl)-piperazine
• 67915-02-0
• CS-0015337
• SCHEMBL11212857
• 1-acetyl-4-(3-hydroxyphenyl)piperazine
• IQFHOABEFGNIQX-UHFFFAOYSA-N
• 1-(4-(3-Hydroxyphenyl)piperazin-1-yl)ethanone
• DTXSID801251971
• 1-[4-(3-HYDROXYPHENYL)PIPERAZIN-1-YL]ETHANONE
• 3-[4-(Acetyl)piperazin-1-yl]phenol
• 1-(4-(3-Hydroxyphenyl)piperazin-1-yl)ethan-1-one
• 3-4-(Acetyl)piperazin-1-ylphenol

• Inchi： InChI=1S/C12H16N2O2/c1-10(15)13-5-7-14(8-6-13)11-3-2-4-12(16)9-11/h2-4,9,16H,5-8H2,1H3
• InChI Key： IQFHOABEFGNIQX-UHFFFAOYSA-N
• SMILES： CC(=O)N1CCN(CC1)C2=CC(=CC=C2)O

Computed Properties

• Exact Mass: 220.121177757g/mol
• Monoisotopic Mass: 220.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8Ų
• XLogP3: 1

Experimental Properties

• Melting Point: 180-185 °C(lit.)
• Solubility: Dissolution (35 g/l) (25 º C),

3-4-(Acetyl)piperazin-1-ylphenol Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines